Cas no 142623-48-1 (3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole)

• Product Name: 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole
• CAS No: 142623-48-1
• MF: C₁₂H₉ClF₄N₂
• MW: 292.659875631332
• CID: 2085242
• Update Time: 2025-06-13

3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• 1-Methyl-3-(2-fluoro-4-chloro-5-methylphenyl)-5-(trifluoromethyl)-1H-pyrazole
• 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole

• Inchi： 1S/C12H9ClF4N2/c1-6-3-7(9(14)4-8(6)13)10-5-11(12(15,16)17)19(2)18-10/h3-5H,1-2H3
• InChI Key： YNQXHQDFBVIEDP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)C1C=C(C(F)(F)F)N(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole

Comprehensive Overview of 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 142623-48-1)

The compound 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole, identified by CAS No. 142623-48-1, is a specialized chemical entity with significant applications in modern agrochemical and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and halogenated phenyl ring, contribute to its versatility in molecular design and functional properties. This article delves into its chemical characteristics, synthesis pathways, and potential applications, while addressing trending topics such as sustainable chemistry and AI-driven drug discovery.

Chemically, 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole belongs to the pyrazole family, a class of heterocyclic compounds renowned for their bioactivity. The presence of a chloro-fluoro-methylphenyl moiety enhances its lipophilicity, making it a candidate for optimizing pharmacokinetic profiles in drug development. Researchers frequently explore its derivatives for pesticide formulations and herbicidal activity, aligning with the global demand for eco-friendly crop protection solutions. Recent studies highlight its role in precision agriculture, a hot topic in sustainable farming practices.

The synthesis of CAS No. 142623-48-1 typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques like flow chemistry and catalysis are increasingly employed to improve yield and reduce waste, addressing the industry's shift toward green chemistry. Analytical methods such as HPLC and NMR spectroscopy ensure high purity, a critical factor for regulatory compliance in agrochemical and pharmaceutical markets.

In the context of AI-assisted molecular design, 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole serves as a scaffold for virtual screening and QSAR modeling. Computational tools predict its interactions with biological targets, accelerating the discovery of novel enzyme inhibitors or receptor modulators. This aligns with the growing interest in digital transformation within chemical R&D, where machine learning optimizes lead compound identification.

From a commercial perspective, the demand for CAS No. 142623-48-1 is driven by its utility in crop protection and material science. Suppliers emphasize high-purity grades and custom synthesis services to cater to diverse industrial needs. Regulatory frameworks like REACH and EPA guidelines govern its production, ensuring environmental and human safety—a priority for stakeholders in the circular economy.

In conclusion, 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole exemplifies the intersection of innovation and practicality in chemical sciences. Its applications span agrochemicals, pharmaceutical intermediates, and computational chemistry, making it a subject of ongoing research. As industries embrace sustainability and digital tools, this compound's relevance is poised to grow, offering solutions to contemporary challenges in science and technology.